Cas no 35321-80-3 (Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12-trihydroxy-15-[(2R)-2-methyl-1-oxobutoxy]-, (1b,11b,12a,15b)-)

• Product Name: Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12-trihydroxy-15-[(2R)-2-methyl-1-oxobutoxy]-, (1b,11b,12a,15b)-
• CAS No: 35321-80-3
• MF: C₂₅H₃₄O₉
• MW: 478.532068729401
• CID: 308785
• PubChem ID: 441808
• Update Time: 2025-04-19

Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12-trihydroxy-15-[(2R)-2-methyl-1-oxobutoxy]-, (1b,11b,12a,15b)- Chemical and Physical Properties

Names and Identifiers

• Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12-trihydroxy-15-[(2R)-2-methyl-1-oxobutoxy]-, (1b,11b,12a,15b)-
• Picras-3-ene-2,16-dione, 13,20-epoxy-1,11,12- trihydroxy-15-(2-methyl-1-oxobutoxy)-,[1.β.,11.β.,12.α.,15.β.(R)]-
• (1beta,11beta,12alpha,15beta)-1,11,12-Trihydroxy-2,16-dioxo-13,20-epoxypicras-3-en-15-yl (2R)-2-methylbutanoate
• butanoic acid, 2-methyl-, (1beta,11beta,12alpha,15beta)-13,20-epoxy-1,11,12-trihydroxy-2,16-dioxopicras-3-en-15-yl ester, (2R)-
• (trihydroxy-trimethyl-dioxo-[?]yl) (2R)-2-methylbutanoate
• PICRAS-3-ENE-2,16-DIONE, 13,20-EPOXY-1,11,12-TRIHYDROXY-15-((2R)-2-METHYL-1-OXOBUTOXY)-, (1.BETA.,11.BETA.,12.ALPHA.,15.BETA.)-
• (1R,2S,3R,6R,8S,12S,13S,14R,15R,16S,17S)-12,15,16-trihydroxy-9,13,17-trimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.0{1,6}.0{2,17}.0{8,13}]nonadec-9-en-3-yl (2R)-2-methylbutanoate
• InChI=1/C25H34O9/c1-6-10(2)21(30)34-16-18-24(5)20(29)15(27)17-23(4)12(11(3)7-13(26)19(23)28)8-14(33-22(16)31)25(17,18)9-32-24/h7,10,12,14-20,27-29H,6,8-9H2,1-5H3/t10-,12+,14-,15-,16-,17-,18+,19-,20+,23+,24+,25-/m1/s1
• NSC-266494
• C08783
• (1beta,11beta,12alpha,15beta)-13,20-Epoxy-1,11,12-trihydroxy-15-[(2R)-2-methyl-1-oxobutoxy]picras-3-ene-2,16-dione
• Simalikalactone D
• 1,11,12-Trihydroxy-2,16-dioxo-13,20-epoxypicras-3-en-15-yl 2-methylbutanoate
• Simalikilactone D
• DTXSID40956754
• PICRAS-3-ENE-2,16-DIONE, 13,20-EPOXY-1,11,12-TRIHYDROXY-15-(2-METHYL-1-OXOBUTOXY)-,(1.BETA.,11.BETA.,12.ALPHA.,15.BETA.(R))-
• Picras-3-ene-2,16-dione, 13,20-epoxy-1,11,12-trihydroxy-15-[(2R)-2-methyl-1-oxobutoxy]-,[1.beta.,11.beta.,12.alpha.,15.beta.,]
• 7X8H7357FU
• (+)-Simalikalactone D
• 35321-80-3
• OKIKYYZNNZCZRX-UWGUCYGSSA-
• SCHEMBL1276685
• (+)-simalikalactone
• CHEMBL480882
• [(1R,2S,3R,6R,8S,12S,13S,14R,15R,16S,17R)-12,15,16-trihydroxy-9,13,17-trimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-en-3-yl] (2R)-2-methylbutanoate
• BDBM50478405
• CHEBI:66486
• Q27135088
• (1beta,11beta,12alpha,15betab)-1,11,12-trihydroxy-2,16-dioxo-13,20-epoxypicras-3-en-15-yl (2R)-2-methylbutanoate

• Inchi： 1S/C25H34O9/c1-6-10(2)21(30)34-16-18-24(5)20(29)15(27)17-23(4)12(11(3)7-13(26)19(23)28)8-14(33-22(16)31)25(17,18)9-32-24/h7,10,12,14-20,27-29H,6,8-9H2,1-5H3/t10-,12+,14-,15-,16-,17-,18+,19-,20+,23+,24+,25-/m1/s1
• InChI Key： OKIKYYZNNZCZRX-UWGUCYGSSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C)[C@@H]3[C@H](C(=O)O4)OC([C@H](C)CC)=O)O)O)O)=O

Computed Properties

• Exact Mass: 478.22028266g/mol
• Monoisotopic Mass: 478.22028266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 975
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 140Ų